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Compound of Interest

Compound Name: Humic acid sodium salt

Cat. No.: B1343089

Application Notes: Production and Pharmaceutical
Potential of Sodium Humate

Introduction

Sodium humate is the sodium salt of humic acid, a principal component of humic substances
which are formed through the decomposition of organic matter.[1][2] This complex
macromolecular compound is characterized by its dark color and high solubility in water,
particularly under alkaline conditions.[3] Rich in functional groups such as carboxyls and
phenolates, sodium humate exhibits strong absorption, chelation, and ion exchange
capabilities.[4] While widely utilized in agriculture as a soil conditioner and in animal feed as a
growth stimulant[1][3][5], there is growing interest in its pharmaceutical applications.[5][6]
Research suggests potential anti-inflammatory, detoxifying, and immunomodulatory effects,
making it a compound of interest for drug development and therapeutic applications.[6][7]
These application notes provide detailed protocols for the synthesis of sodium humate via the
reaction of humic acid with sodium hydroxide, targeting researchers in both scientific and drug
development fields.

Chemical Principle

The production of sodium humate from humic acid is a classic acid-base neutralization
reaction. Humic acid (HA), a weak acid due to its carboxylic (-COOH) and phenolic (-OH)
functional groups, reacts with a strong base, sodium hydroxide (NaOH).[8][9] The hydroxide
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ions (OH™) from NaOH accept protons (H*) from the acidic groups of humic acid, forming water
(H20) and the sodium salt of humic acid (sodium humate). This conversion to its sodium salt
form significantly increases its water solubility and bioavailability.[1]

General Reaction: R-COOH + NaOH — R-COONa + H20]8]

Data Presentation: Summary of Materials and
Product Specifications

Quantitative data from various sources are summarized below to provide a baseline for
experimental design and quality control.

Table 1: Raw Material Characteristics

Parameter Source Material Typical Content Notes

Leonardite is a type of
oxidized lignite and is
Humic Acid Content Leonardite / Lignite 60% - 70% a preferred source
due to its high humic
acid content.[3][10]

Also viable sources

Peat / Weathered ) ]
35% - 45% for humic acid
Coal ]
extraction.[3][11]
Crushing the raw
material increases the
Particle Size Crushed Coal < 80 mesh surface area,

enhancing reaction
efficiency.[10][11]

Table 2: Product Specifications for Sodium Humate
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Parameter Specification Method/Instrument  Reference

Black Powder or

Appearance Visual 12][13

PP Flakes/Crystals 2]
Humic Acid Content . )

) =>50% - 70% HPLC / Gravimetric [10][12][14]

(dry basis)
Water Solubility =>90% - 100% Gravimetric [10][12][13][14]
pH 8.0-11.0 pH Meter [1O][12][14][15]
Moisture Content < 15% Gravimetric [10]

Experimental Protocols

Two primary protocols are presented: a lab-scale synthesis suitable for research purposes and
a generalized industrial production workflow.

Protocol 1: Laboratory-Scale Synthesis of Sodium
Humate

This protocol is adapted from methods described for research and small-batch production.[16]
Materials:

e Humic acid powder (10 g)

e Sodium hydroxide (NaOH)

« Distilled water

e Magnetic stirrer with heating plate

o Beakers (250 mL)

e pH meter or pH strips

 Petri dishes or evaporating dish
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e Drying oven
Procedure:

o Preparation of NaOH Solution: Prepare a 0.1 N NaOH solution by dissolving 0.4 g of NaOH
in 100 mL of distilled water.

e Reaction:
o Place 1.0 g of humic acid powder into a 250 mL beaker.
o Add 10 mL of the 0.1 N NaOH solution to the humic acid while stirring.[16]

o Continue mixing on a magnetic stirrer at room temperature until the humic acid is
completely dissolved, forming a dark, aqueous solution of sodium humate.[16] The pH of
the resulting solution should be in the alkaline range (9-10).[12][13]

 Purification (Optional):
o To remove any insoluble impurities, centrifuge the solution and decant the supernatant.

o For higher purity, the humic acid can be first precipitated from an alkaline extract using an
acid (e.g., 15% HCI to pH 3), washed, and then re-dissolved in NaOH solution.[16]

e Drying:
o Pour the sodium humate solution into a petri dish or evaporating dish.[16]

o Dry the solution in a drying oven at a controlled temperature of 60°C until a constant
weight is achieved, yielding solid sodium humate.[16]

o Characterization: The final product can be characterized by determining its humic acid
content, water solubility, and pH. Analytical techniques like Fourier Transform Infrared
Spectroscopy (FTIR) and Thermogravimetric Analysis (TGA) can also be used for structural
and thermal characterization.[17]

Protocol 2: Generalized Industrial Production Workflow
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This protocol outlines the key steps used in larger-scale manufacturing of sodium humate.[2][3]
[10]

Materials & Equipment:

Humic acid source (e.g., Leonardite)

e Sodium hydroxide (NaOH) solution (e.g., 4% solution)[16]
 Industrial reaction kettle with heating and agitation

« Filtration system (e.qg., filter press)

¢ (Optional) lon exchange column

» Vacuum evaporator

e Drying system (e.g., spray dryer)

Procedure:

Raw Material Pre-treatment: The raw material (e.g., leonardite) is crushed and sieved to a
fine powder (e.g., < 80 mesh) to maximize reaction efficiency.[10]

» Alkaline Extraction: The powdered raw material is mixed with an alkaline solution, typically
sodium hydroxide, in a reaction kettle.[1][10] The mixture is heated (e.g., to 90°C or boiling
point) and agitated for a set period (e.g., 2 hours) to convert the insoluble humic acid into
water-soluble sodium humate.[4][16]

« Filtration and Purification: The resulting slurry undergoes multi-stage filtration to remove solid
impurities like sand and residual coal.[10] For applications requiring high purity, such as in
pharmaceuticals, ion exchange technology may be used to remove heavy metals.[10]

o Concentration: The purified sodium humate solution is concentrated, often using a vacuum
evaporator, to produce a high-density liquid.[10]

e Drying: The concentrated liquid is dried to produce the final solid product. Common methods
include spray drying or drum drying, which yield a fine powder or granules.[1][10] The

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.gthumate.com/Sodium-Humate.html
https://www.ihumico.com/sodium-humate/
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.mdpi.com/2073-4360/17/8/1022
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.humicchina.com/blog/sodium-humate-in-agriculture-and-beyond.html
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://patents.google.com/patent/CN103819689A/en
https://www.mdpi.com/2073-4360/17/8/1022
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.humicchina.com/blog/sodium-humate-in-agriculture-and-beyond.html
https://www.gthumate.com/How-to-Make-Sodium-Humate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

product is dried to a final moisture content of <15%.[10]

Visualizations
Workflow for Sodium Humate Production

The following diagram illustrates the general workflow for producing sodium humate from a raw
humic acid source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Method for producing sodium humate by reacting humic
acid with sodium hydroxide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343089#method-for-producing-sodium-humate-by-
reacting-humic-acid-with-sodium-hydroxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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